Cas no 155289-19-3 (1(2H)-Phthalazinone, 2-(4-bromobutyl)-)
155289-19-3 structure
Product Name:1(2H)-Phthalazinone, 2-(4-bromobutyl)-
CAS No:155289-19-3
MF:C12H13BrN2O
MW:281.148422002792
CID:2779437
PubChem ID:10085095
Update Time:2025-04-21
1(2H)-Phthalazinone, 2-(4-bromobutyl)- Chemical and Physical Properties
Names and Identifiers
-
- DTXSID60435430
- 155289-19-3
- 1(2H)-Phthalazinone, 2-(4-bromobutyl)-
- SCHEMBL8598953
-
- Inchi: 1S/C12H13BrN2O/c13-7-3-4-8-15-12(16)11-6-2-1-5-10(11)9-14-15/h1-2,5-6,9H,3-4,7-8H2
- InChI Key: WGDFNMLNZJEMSJ-UHFFFAOYSA-N
- SMILES: BrCCCCN1C(C2C=CC=CC=2C=N1)=O
Computed Properties
- Exact Mass: 280.02113Da
- Monoisotopic Mass: 280.02113Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 32.7Ų
1(2H)-Phthalazinone, 2-(4-bromobutyl)- Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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